molecular formula C12H11FN2O B8467775 2-fluoro-N-(4-methoxyphenyl)pyridin-4-amine

2-fluoro-N-(4-methoxyphenyl)pyridin-4-amine

Cat. No.: B8467775
M. Wt: 218.23 g/mol
InChI Key: ZKRCIZXGNYYOOY-UHFFFAOYSA-N
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Description

2-fluoro-N-(4-methoxyphenyl)pyridin-4-amine is a useful research compound. Its molecular formula is C12H11FN2O and its molecular weight is 218.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11FN2O

Molecular Weight

218.23 g/mol

IUPAC Name

2-fluoro-N-(4-methoxyphenyl)pyridin-4-amine

InChI

InChI=1S/C12H11FN2O/c1-16-11-4-2-9(3-5-11)15-10-6-7-14-12(13)8-10/h2-8H,1H3,(H,14,15)

InChI Key

ZKRCIZXGNYYOOY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)NC2=CC(=NC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 mg of 2-fluoro-4-iodopyridine, 33 mg of p-anisidine, 108 mg of K2CO3, 1 mg of Pd(OAc)2 and 6 mg of BINAP were charged into a microwave vial and 2 mL of dry toluene were added and the vial was sealed, evacuated and flushed with Argon. The mixture in the vial was irradiated at 180° C. in a CEM Explorer™ microwave unit for 30 minutes with stirring and the mixture obtained was cooled to r.t. From the mixture obtained solid material was filtered off and washed with 10 mL of CH2Cl2 and solvent from the combined filtrate and washing solvent was evaporated off. The evaporation residue obtained was subjected to flash column chromatography. (2-Fluoro-N-(4-methoxyphenyl)pyridin-4-amine in the form of yellow crystals was obtained.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
33 mg
Type
reactant
Reaction Step One
Name
Quantity
108 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mg
Type
reactant
Reaction Step One
Quantity
1 mg
Type
catalyst
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

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